N-{3-[(3-METHYLPHENYL)CARBAMOYL]-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}PYRIDINE-3-CARBOXAMIDE

• IUPAC Name: N-[3-[(3-methylphenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H23N3O2S/c1-15-7-5-9-17(13-15)25-22(28)20-18-10-3-2-4-11-19(18)29-23(20)26-21(27)16-8-6-12-24-14-16/h5-9,12-14H,2-4,10-11H2,1H3,(H,25,28)(H,26,27)
• InChI Key: CTTVJBHOIYKKQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(SC3=C2CCCCC3)NC(=O)C4=CN=CC=C4
• Molecular Formula: C23H23N3O2S
• Molecular Weight: 405.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclohepta[b]thien-2-yl group, which is a seven-membered ring with one sulfur atom, and an amide group attached to a 3-methylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the seven-membered ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the amide group might be involved in hydrolysis or condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and exploring its use in fields such as medicine or materials science.